Cas no 2229174-47-2 (Ethyl 4-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate)

• Product Name: Ethyl 4-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate
• CAS No: 2229174-47-2
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5759012
• PubChem ID: 165609122
• Update Time: 2025-05-23

Ethyl 4-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2229174-47-2
• EN300-1732365
• ethyl 4-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate
• Ethyl 4-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C13H21NO2/c1-5-13(3,4)11-7-9-14(10-8-11)12(15)16-6-2/h1,11H,6-10H2,2-4H3
• InChI Key： MAPKTUWCEBKACT-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)C(C#C)(C)C)=O

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on Ethyl 4-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate

Comprehensive Overview of Ethyl 4-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate (CAS No. 2229174-47-2)

Ethyl 4-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate (CAS No. 2229174-47-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This piperidine derivative is characterized by its unique molecular structure, which includes an ethyl carboxylate group and a 2-methylbut-3-yn-2-yl substituent. The compound's versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents and crop protection chemicals.

In recent years, the demand for piperidine-based compounds has surged due to their widespread applications in drug discovery. Researchers are particularly interested in Ethyl 4-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate for its potential role in modulating central nervous system (CNS) targets. The compound's structural features, such as the alkyne moiety, offer opportunities for further functionalization through click chemistry, a technique that has become a cornerstone in modern medicinal chemistry. This aligns with the growing trend of precision medicine and targeted drug delivery, which are among the most searched topics in pharmaceutical sciences today.

The synthesis of Ethyl 4-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate typically involves multi-step organic reactions, including nucleophilic substitution and esterification. Its CAS No. 2229174-47-2 serves as a unique identifier in chemical databases, facilitating efficient retrieval for researchers. The compound's stability under various conditions makes it suitable for long-term storage and transportation, addressing common concerns in the chemical supply chain. Moreover, its compatibility with green chemistry principles has been explored, reflecting the industry's shift toward sustainable synthesis methods.

From an analytical perspective, Ethyl 4-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate can be characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and identity, which are critical factors in research and development. The growing interest in high-throughput screening and computational chemistry has further highlighted the importance of well-characterized building blocks like this piperidine derivative.

In the agrochemical sector, Ethyl 4-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate has shown promise as a precursor for novel pesticides and herbicides. Its structural motifs are being investigated for their ability to interact with specific enzymes in pests, offering potential solutions for crop resistance management. This application is particularly relevant given the increasing global focus on food security and sustainable agriculture, topics that dominate current discussions in environmental science.

The compound's physicochemical properties, including its solubility and lipophilicity, make it an interesting candidate for formulation studies. Researchers are exploring its potential in drug delivery systems, particularly in the context of improving bioavailability. This aligns with the pharmaceutical industry's ongoing efforts to address challenges related to poorly soluble compounds, a frequently searched topic in formulation science.

Safety assessments of Ethyl 4-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate have indicated that it can be handled with standard laboratory precautions. While comprehensive toxicological data continues to be generated, initial studies suggest that the compound presents a manageable safety profile for research purposes. This information is crucial for laboratories focusing on occupational health and chemical safety, which remain top priorities in the scientific community.

Looking ahead, Ethyl 4-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate (CAS No. 2229174-47-2) is poised to play an increasingly important role in chemical research. Its applications span multiple disciplines, from medicinal chemistry to materials science, reflecting the interdisciplinary nature of modern scientific inquiry. As the demand for specialty chemicals grows, compounds like this will continue to attract attention from both academic and industrial researchers.

The commercial availability of Ethyl 4-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate has expanded in recent years, with several suppliers offering it for research purposes. This accessibility has facilitated its adoption in various screening programs and discovery projects. For researchers interested in structure-activity relationships or molecular design, this compound offers valuable opportunities for exploration and innovation.

In conclusion, Ethyl 4-(2-methylbut-3-yn-2-yl)piperidine-1-carboxylate represents an important addition to the toolkit of synthetic chemists and researchers. Its unique combination of structural features and functional groups makes it a versatile building block with numerous potential applications. As scientific understanding of piperidine chemistry continues to evolve, compounds like this will undoubtedly contribute to advancements in multiple fields of study.